2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium

• Molecular Formula: C8H10NO2S+
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 1-methyl-5-methylsulfanylpyridin-1-ium-2-carboxylic acid
• InChI: InChI=1S/C8H9NO2S/c1-9-5-6(12-2)3-4-7(9)8(10)11/h3-5H,1-2H3/p+1
• InChI Key: SGGZWURFLWEEPY-UHFFFAOYSA-O
• SMILES: C[N+]1=C(C=CC(=C1)SC)C(=O)O

Description

2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium (CMSP) is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. CMSP is a pyridinium derivative that is commonly used as a fluorescent probe for detecting various biomolecules.

Mechanism of Action

The mechanism of action of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium involves its ability to bind to biomolecules and undergo a change in its fluorescence properties. When 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium binds to a biomolecule, it undergoes a change in its molecular environment, resulting in a change in its fluorescence intensity and wavelength. This change in fluorescence can be detected and measured, allowing researchers to study the interactions and functions of biomolecules.
Biochemical and Physiological Effects:
2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium has been shown to have minimal toxicity and does not affect the viability or function of cells and tissues. It has also been shown to be stable under physiological conditions, making it a suitable probe for in vivo imaging. However, 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium can bind to other molecules in addition to its target biomolecule, leading to potential interference and false readings.

Advantages and Limitations for Lab Experiments

The advantages of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium include its high sensitivity and selectivity towards biomolecules, its ability to image living cells and tissues, and its minimal toxicity. However, the limitations of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium include its potential for interference and false readings, as well as its limited use in certain applications due to its specific targeting properties.

Future Directions

There are several future directions for research on 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium, including the development of new synthesis methods to improve yield and efficiency, the exploration of new applications for 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium in various fields such as medicine and biotechnology, and the optimization of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium for in vivo imaging and diagnostics. Additionally, the development of new fluorescent probes based on 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium could lead to further advancements in biomolecule detection and imaging.

Synthesis Methods

The synthesis of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium involves the reaction of 2-carboxypyridine with methylsulfanyl chloride in the presence of a base. The resulting intermediate is then treated with methyl iodide to form the final product. The yield of 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium can be improved by using a solvent such as acetonitrile and optimizing the reaction conditions.

Scientific Research Applications

2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium has been extensively used as a fluorescent probe for detecting various biomolecules such as proteins, nucleic acids, and lipids. It has been shown to have high sensitivity and selectivity towards these biomolecules, making it a valuable tool for studying their interactions and functions. 2-Carboxy-1-methyl-5-(methylsulfanyl)pyridinium has also been used for imaging living cells and tissues, allowing researchers to visualize the distribution and localization of biomolecules in real-time.